Cas no 91819-11-3 (a-Amino-3,4-dimethoxybenzeneacetic Acid)

a-Amino-3,4-dimethoxybenzeneacetic Acid is a specialized organic compound featuring an amino group and dimethoxy-substituted benzene ring, making it a valuable intermediate in pharmaceutical and fine chemical synthesis. Its structural properties, including the acetic acid moiety, enhance reactivity in peptide coupling and heterocycle formation. The dimethoxy groups contribute to electron-rich aromatic systems, facilitating electrophilic substitution reactions. This compound is particularly useful in the synthesis of bioactive molecules, such as CNS-active agents and enzyme inhibitors, due to its ability to modulate steric and electronic effects. High purity grades ensure consistent performance in research and industrial applications. Proper handling under inert conditions is recommended due to potential sensitivity to oxidation.
a-Amino-3,4-dimethoxybenzeneacetic Acid structure
91819-11-3 structure
Product Name:a-Amino-3,4-dimethoxybenzeneacetic Acid
CAS No:91819-11-3
MF:C10H13NO4
MW:211.214523077011
MDL:MFCD02662417
CID:800156
PubChem ID:2772351
Update Time:2025-11-06

a-Amino-3,4-dimethoxybenzeneacetic Acid Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, a-amino-3,4-dimethoxy-
    • 2-amino-2-(3,4-dimethoxyphenyl)acetic acid
    • Amino-(3,4-dimethoxy-phenyl)-acetic acid
    • AMINO‐(3,4‐DIMETHOXY‐PHENYL)‐ACETIC ACID
    • amino(3,4-dimethoxyphenyl)acetic acid
    • (R)-a-Amino-3,4-dimethoxybenzeneacetic acid
    • (s)-a-amino-3,4-dimethoxybenzeneacetic acid
    • 2-(3,4-Dimethoxyphenyl)glycine
    • STK041510
    • BBL022167
    • AB11982
    • a-Amino-3,4-dimethoxybenzeneacetic acid
    • SY044850
    • H8407
    • BB 0249648
    • Z815264176
    • BS-12118
    • AC1516
    • 91819-11-3
    • (2S)-2-amino-2-(3,4-dimethoxyphenyl)acetic acid
    • MFCD02662417
    • AB33157
    • AB33156
    • Z317024648
    • AKOS000171167
    • Amino(3,4-dimethoxyphenyl)acetic acid (H-DL-Phg(3,4-diOMe)-OH)
    • (2R)-2-amino-2-(3,4-dimethoxyphenyl)acetic acid
    • DTXSID20378233
    • SCHEMBL8354271
    • AKOS016045346
    • CS-0150588
    • A922760
    • EN300-49392
    • DB-127582
    • a-Amino-3,4-dimethoxybenzeneacetic Acid
    • MDL: MFCD02662417
    • Inchi: 1S/C10H13NO4/c1-14-7-4-3-6(5-8(7)15-2)9(11)10(12)13/h3-5,9H,11H2,1-2H3,(H,12,13)
    • InChI Key: HVFSBZGHEZRVGA-UHFFFAOYSA-N
    • SMILES: O(C)C1=C(C=CC(=C1)C(C(=O)O)N)OC

Computed Properties

  • Exact Mass: 211.08400
  • Monoisotopic Mass: 211.08445790g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 81.8
  • XLogP3: -1.8

Experimental Properties

  • PSA: 81.78000
  • LogP: 1.48850

a-Amino-3,4-dimethoxybenzeneacetic Acid Customs Data

  • HS CODE:2922509090
  • Customs Data:

    China Customs Code:

    2922509090

    Overview:

    2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food

    Summary:

    2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

a-Amino-3,4-dimethoxybenzeneacetic Acid Pricemore >>

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Additional information on a-Amino-3,4-dimethoxybenzeneacetic Acid

Introduction to a-Amino-3,4-dimethoxybenzeneacetic Acid (CAS No. 91819-11-3)

a-Amino-3,4-dimethoxybenzeneacetic Acid (CAS No. 91819-11-3) is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents. The presence of an amino group and two methoxy substituents on the benzene ring imparts specific chemical and biological properties that make it a valuable building block in synthetic chemistry.

The molecular formula of a-Amino-3,4-dimethoxybenzeneacetic Acid is C10H13NO4, and its molecular weight is approximately 207.21 g/mol. The compound is a white crystalline solid at room temperature and is soluble in polar solvents such as water and ethanol. Its physical and chemical properties have been extensively studied, providing a solid foundation for its use in various scientific applications.

In recent years, a-Amino-3,4-dimethoxybenzeneacetic Acid has been the subject of numerous research studies aimed at exploring its potential therapeutic applications. One notable area of interest is its role as a precursor in the synthesis of bioactive compounds with anti-inflammatory and analgesic properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported the successful synthesis of a series of derivatives from a-Amino-3,4-dimethoxybenzeneacetic Acid, which exhibited potent anti-inflammatory activity in vitro and in vivo models.

The biological activity of a-Amino-3,4-dimethoxybenzeneacetic Acid is attributed to its ability to interact with specific biological targets. Research has shown that it can modulate the activity of enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are key players in the production of pro-inflammatory mediators, and their inhibition can lead to reduced inflammation and pain. The selective inhibition of these enzymes by derivatives of a-Amino-3,4-dimethoxybenzeneacetic Acid makes them promising candidates for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, a-Amino-3,4-dimethoxybenzeneacetic Acid has also shown potential in other therapeutic areas. A study published in the European Journal of Medicinal Chemistry in 2021 investigated the antitumor activity of several derivatives derived from this compound. The results indicated that some derivatives exhibited significant cytotoxic effects against various cancer cell lines, suggesting their potential as anticancer agents. The mechanism of action was found to involve the induction of apoptosis and cell cycle arrest, which are crucial processes for cancer cell death.

The synthetic accessibility of a-Amino-3,4-dimethoxybenzeneacetic Acid further enhances its value as a starting material for drug discovery. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One common method involves the reaction of 3,4-dimethoxybenzyl chloride with ammonia followed by carboxylation to form the final product. These synthetic strategies have been optimized to ensure high yields and purity, making it feasible for large-scale production.

In addition to its use as a building block for drug discovery, a-Amino-3,4-dimethoxybenzeneacetic Acid has also found applications in other areas of chemistry and biology. For example, it has been used as a ligand in coordination chemistry to form metal complexes with unique structural and electronic properties. These metal complexes have shown promise in catalytic reactions and as luminescent materials for sensing applications.

The safety profile of a-Amino-3,4-dimethoxybenzeneacetic Acid is an important consideration for its use in pharmaceutical research. Toxicological studies have indicated that it is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in preclinical models. However, as with any new chemical entity, thorough safety evaluations are necessary before advancing to clinical trials.

In conclusion, a-Amino-3,4-dimethoxybenzeneacetic Acid (CAS No. 91819-11-3) is a multifunctional compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of novel therapeutic agents targeting inflammation and cancer. Ongoing research continues to uncover new insights into its properties and potential uses, further solidifying its importance in the scientific community.

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